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Cat. No.: B3263374

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

5-Aminopentan-2-one, a bifunctional organic molecule, serves as a valuable chemical
intermediate in a variety of synthetic applications. Its structure, featuring both a primary amine
and a ketone functional group, allows for a diverse range of chemical transformations, making
it a key building block in the synthesis of more complex molecules, including heterocyclic
compounds and pharmacologically active agents. This technical guide provides a
comprehensive overview of the chemical properties, synthesis, and applications of 5-
aminopentan-2-one, with a focus on its role in drug development and organic synthesis.

Chemical and Physical Properties

5-Aminopentan-2-one, with the chemical formula CsH11NO, is a relatively simple aliphatic
aminoketone.[1] The presence of both a nucleophilic amino group and an electrophilic carbonyl
group within the same molecule dictates its reactivity and utility as a chemical intermediate.
While extensive experimental data for this specific compound is not widely published, its
properties can be estimated based on its structure and data from related compounds.

Table 1: Computed Chemical and Physical Properties of 5-Aminopentan-2-one[1]
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Property Value

Molecular Formula CsH1:NO

Molecular Weight 101.15 g/mol

IUPAC Name 5-aminopentan-2-one
CAS Number 3732-10-3

Canonical SMILES CC(=0)CCCN

InChl Key VTHKLCWOLNQWHB-UHFFFAOYSA-N
XLogP3 -0.7

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 3

Exact Mass 101.084064 g/mol
Topological Polar Surface Area 43.1 Az

Synthesis of 5-Aminopentan-2-one

The synthesis of 5-aminopentan-2-one can be approached through various synthetic
strategies. A common and logical route involves the oxidation of the corresponding amino
alcohol, 5-aminopentan-2-ol.[2] Due to the presence of the amine functionality, which can be
sensitive to oxidation and can also react with many oxidizing agents, protection of the amino
group is often a necessary preliminary step.

Synthesis of the Precursor: 5-Aminopentan-2-ol

The precursor, 5-aminopentan-2-ol, can be synthesized via catalytic hydrogenation of imine or
oxime intermediates derived from 2-pentanone and ammonia.[2]

A plausible synthetic route to 5-aminopentan-2-ol.

Oxidation to 5-Aminopentan-2-one
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A mild and effective method for the oxidation of the secondary alcohol in N-protected 5-
aminopentan-2-ol to the corresponding ketone is the Swern oxidation.[3][4][5] This method
utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride at low temperatures, followed by
the addition of a hindered base such as triethylamine.

General workflow for the synthesis of 5-aminopentan-2-one.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 5-aminopentan-2-one is
not readily available in the reviewed literature, the following representative protocol for a Swern
oxidation of a secondary alcohol can be adapted. Note: The amino group of 5-aminopentan-2-
ol would need to be protected (e.g., as a carbamate) prior to this step, and a subsequent
deprotection step would be required.

Representative Experimental Protocol: Swern Oxidation[3][6]

e Reaction Setup: A solution of oxalyl chloride (1.5 equivalents) in anhydrous dichloromethane
(DCM) is cooled to -78 °C in a three-necked flask equipped with a thermometer, a dropping
funnel, and a nitrogen inlet.

o Activation of DMSO: A solution of dimethyl sulfoxide (2.7 equivalents) in anhydrous DCM is
added dropwise to the stirred oxalyl chloride solution over 5 minutes, maintaining the
temperature at -78 °C. The mixture is stirred for an additional 5 minutes.

» Addition of Alcohol: A solution of the N-protected 5-aminopentan-2-ol (1.0 equivalent) in
anhydrous DCM is added dropwise over 5 minutes to the reaction mixture, ensuring the
temperature remains at -78 °C. The reaction is stirred for 30 minutes at this temperature.

o Addition of Base: Triethylamine (7.0 equivalents) is added dropwise over 10 minutes.

o Workup: The reaction mixture is allowed to warm to room temperature, and water is added.
The product is extracted with DCM. The combined organic layers are washed with brine,
dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

o Purification: The crude N-protected 5-aminopentan-2-one can be purified by flash column
chromatography.
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o Deprotection: The protecting group is removed under appropriate conditions to yield 5-
aminopentan-2-one.

Role as a Chemical Intermediate in Drug
Development

y-Amino ketones are valuable precursors for the synthesis of a wide array of nitrogen-
containing heterocycles, many of which form the core structures of pharmaceuticals.

Synthesis of Substituted Pyrroles via Paal-Knorr
Synthesis

5-Aminopentan-2-one, after conversion to a 1,4-dicarbonyl compound, can be a precursor for
the synthesis of substituted pyrroles through the Paal-Knorr synthesis. This reaction involves
the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia.

General scheme for the Paal-Knorr synthesis of pyrroles.

Synthesis of Quinolines

The Friedl&ander annulation is a classic method for the synthesis of quinolines, which involves
the reaction of a 2-aminoaryl aldehyde or ketone with a compound containing an a-methylene
group adjacent to a carbonyl. Derivatives of 5-aminopentan-2-one could potentially be utilized
in variations of this synthesis to produce substituted quinolines, which are the backbone of
many antimalarial drugs.

Conclusion

5-Aminopentan-2-one is a promising chemical intermediate with significant potential in organic
synthesis and drug discovery. Its bifunctional nature allows for the construction of diverse
molecular architectures, particularly nitrogen-containing heterocycles. While detailed
experimental data for this specific compound is limited, established synthetic methodologies for
related y-amino ketones provide a clear pathway for its synthesis and application. Further
exploration of the reactivity of 5-aminopentan-2-one is likely to uncover new and efficient
routes to valuable and complex molecules for the pharmaceutical and chemical industries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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